Cas no 1087792-30-0 (1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one)

• Product Name: 1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one
• CAS No: 1087792-30-0
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 4570777
• PubChem ID: 23590667
• Update Time: 2024-03-01

1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one

• Inchi： 1S/C10H15NOS/c1-6-8(7(2)12)13-9(11-6)10(3,4)5/h1-5H3
• InChI Key： RODSPZYICFCYLS-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(C(C)(C)C)=NC=1C)C

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles